Cas no 54669-84-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-)

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- structure
54669-84-0 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
CAS No:54669-84-0
MF:C18H24O2
MW:272.381965637207
CID:353969
PubChem ID:12270341
Update Time:2025-04-19

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
    • 4-tert-butyl-2-phenacylcyclohexan-1-one
    • OPWJLYPXLLWOHU-UHFFFAOYSA-N
    • 4-(tert-butyl)-2-(2-oxo-2-phenylethyl)-1-cyclohexanone
    • 54669-84-0
    • AKOS021982202
    • 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone
    • SCHEMBL2993114
    • DTXSID70483366
    • Inchi: 1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
    • InChI Key: OPWJLYPXLLWOHU-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC1CC(C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 272.17772
  • Monoisotopic Mass: 272.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD